Cas no 18389-49-6 (D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogendiphosphate), (1S)- (9CI))

D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogendiphosphate), (1S)- (9CI) structure
18389-49-6 structure
Product Name:D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogendiphosphate), (1S)- (9CI)
CAS No:18389-49-6
MF:C10H15N5O10P2
MW:427.201123476028
CID:190132
Update Time:2026-05-14

D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogendiphosphate), (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogendiphosphate), (1S)- (9CI)
    • formycin diphosphate
    • (S)-1-C-(7-Amino-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-1,4-anhydro-D-ribitol, 5-(trihydrogen diphosphate)
    • FDP
    • D-Ribitol, 1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogen diphosphate), (1S)- (9CI)
    • Inchi: InChI=1S/C10H15N5O10P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
    • InChI Key: XTWYTFMLZFPYCI-KQYNXXCUSA-N
    • SMILES: NC1=NC=NC2N([C@@H]3O[C@H](COP(OP(=O)(O)O)(O)=O)[C@@H](O)[C@H]3O)C=NC1=2

Computed Properties

  • Exact Mass: 427.029415
  • Monoisotopic Mass: 427.029415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4.6
  • Topological Polar Surface Area: 233

Experimental Properties

  • Density: 2.49
  • Boiling Point: 877.7°Cat760mmHg
  • Flash Point: 484.6°C
  • PSA: 263.08000
  • LogP: -1.09570
  • pka: 1.39±0.10(Predicted)
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